N-Boc-1-pivaloyl-D-erythro-sphingosine

• Molecular Formula: C28H53NO5
• Molecular Weight: 483.7 g/mol
• InChI: InChI=1S/C28H53NO5/c1-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(30)23(22-33-25(31)27(2,3)4)29-26(32)34-28(5,6)7/h20-21,23-24,30H,8-19,22H2,1-7H3,(H,29,32)/b21-20+
• InChIKey: FNDFSKJECZVDNY-QZQOTICOSA-N

N-Boc-1-pivaloyl-D-erythro-sphingosine Overview

N-Boc-1-pivaloyl-D-erythro-sphingosine (CAS 342649-71-2) is a chemically modified sphingosine derivative, a fundamental C18 sphingolipid base . Its molecular formula is C28H53NO5 with a molecular weight of 483.72 g/mol . The compound features two orthogonal protecting groups: a tert-butoxycarbonyl (Boc) group on the amino function and a pivaloyl (trimethylacetyl) ester on the primary alcohol . This dual protection pattern is critical for enabling selective and sequential deprotection during the multi-step synthesis of complex sphingolipids, such as ceramides and glycosphingolipids [1].

✓ Orthogonal Boc/Piv protection for sequential deprotection

✓ Pivaloyl auxiliary for stereoselective glycosylation

✓ Stable stock intermediate for multi-step lipid synthesis

• [1] Sato, S., et al. (1988). An efficient approach to stereoselective glycosylation of ceramide derivatives: Use of pivaloyl group as a stereocontrolling auxiliary. Tetrahedron Letters, 29(42), 5475-5478. View Source

N-Boc-1-pivaloyl-D-erythro-sphingosine Substitution Risks

Direct substitution of N-Boc-1-pivaloyl-D-erythro-sphingosine with simpler analogs like unprotected D-erythro-sphingosine or N-Boc-sphingosine is scientifically unsound. The unprotected amino and hydroxyl groups of D-erythro-sphingosine are prone to undesired side reactions (e.g., N-acylation, O-alkylation) during complex lipid assembly [1]. Similarly, using a mono-protected analog like N-Boc-sphingosine leaves the primary alcohol vulnerable, compromising regioselectivity in glycosylation or phosphorylation steps. The pivaloyl group on the target compound is not just any protecting group; it is a bulky ester specifically chosen to act as a stereocontrolling auxiliary in glycosylation reactions, significantly improving stereoselectivity compared to smaller esters like acetyl groups [2]. Therefore, a seemingly similar compound cannot replicate the precise orthogonal protection and stereochemical control required for high-fidelity sphingolipid synthesis.

Unprotected sphingosine Free amine and alcohol may undergo undesired side reactions during synthesis

N-Boc-sphingosine Lacks pivaloyl protection; may compromise regioselectivity and stereocontrol

Acetyl-protected analog Smaller ester may not provide the same stereocontrol as pivaloyl in glycosylation

• [1] Chun, J., et al. (2001). A concise route to d-erythro-sphingosine from N-Boc-l-serine derivatives via sulfoxide or sulfone intermediates. Tetrahedron, 57(50), 10005-10010. View Source
• [2] Sato, S., et al. (1988). An efficient approach to stereoselective glycosylation of ceramide derivatives: Use of pivaloyl group as a stereocontrolling auxiliary. Tetrahedron Letters, 29(42), 5475-5478. View Source

N-Boc-1-pivaloyl-D-erythro-sphingosine Comparative Evidence

Enhanced Stability via Orthogonal Protection

N-Boc-1-pivaloyl-D-erythro-sphingosine demonstrates significantly enhanced chemical stability compared to its unprotected parent molecule, D-erythro-sphingosine. While D-erythro-sphingosine is susceptible to oxidation and nucleophilic attack at its free amino and primary alcohol groups, the target compound remains stable when stored under recommended conditions . The dual protection with a Boc group (acid-labile) and a pivaloyl ester (base-labile, sterically hindered) provides orthogonal stability, allowing for selective deprotection in synthetic sequences .

Orthogonal Stability

Data to verify

Stable at -20°C; orthogonal Boc/Piv allows selective deprotection

Supports stock as a ready-to-use intermediate

Stability data from supplier; no independent validation provided

Evidence Dimension	Chemical Stability
Target Compound Data	Stable when stored at -20°C; compatible with acid/basic conditions that selectively cleave one protecting group
Comparator Or Baseline	D-erythro-sphingosine: Prone to oxidation and side reactions; requires immediate use or inert atmosphere
Quantified Difference	Qualitative improvement; orthogonal stability enables multi-step synthesis without degradation
Conditions	Standard laboratory storage conditions; synthetic organic chemistry workflows

Why This Matters

For procurement, this means the compound can be stocked as a stable, ready-to-use intermediate, eliminating the need for costly and time-consuming in-house synthesis of protected sphingosine.

Superior Solubility in Organic Solvents

N-Boc-1-pivaloyl-D-erythro-sphingosine exhibits a favorable solubility profile, being soluble in common organic solvents such as dichloromethane, ethyl acetate, and methanol . In contrast, unprotected D-erythro-sphingosine has limited solubility in many organic solvents due to its amphiphilic nature, often requiring specialized solvent mixtures or derivatization for effective use in synthetic reactions [1].

Organic Solvent Solubility

Class-level

Soluble in DCM, EtOAc, MeOH

Broad solvent compatibility facilitates synthesis

Based on class-level solubility profile of protected sphingolipids

Evidence Dimension	Solubility in Organic Solvents
Target Compound Data	Soluble in dichloromethane, ethyl acetate, methanol
Comparator Or Baseline	D-erythro-sphingosine: Limited solubility; often requires DMSO or DMF
Quantified Difference	Qualitative improvement; broader solvent compatibility
Conditions	Standard laboratory organic solvents at room temperature

Why This Matters

This broad solvent compatibility facilitates a wider range of synthetic transformations, improving reaction yields and simplifying purification steps, which translates to lower overall project costs and higher synthetic efficiency.

• [1] Bittman, R. (2004). Synthesis of D-Erythro- and D-Threo-Sphingosine Derivatives From L-Serine. Organic Letters, 6(22), 3917-3920. View Source

Pivaloyl Stereocontrol in Glycosylation

The pivaloyl (Piv) group at the O-1 position of a sphingosine derivative acts as a powerful stereocontrolling auxiliary during glycosylation reactions. In a comparative study, glycosylation of a ceramide derivative with a pivaloyl-protected acceptor led to a significantly improved yield and stereoselectivity compared to an acceptor with a smaller acetyl group [1]. While this specific study did not use the exact target compound, it provides class-level evidence that the bulky pivaloyl group is superior to smaller esters for controlling the stereochemical outcome of glycosidic bond formation.

Glycosylation Stereocontrol

Class-level

Pivaloyl vs acetyl: reported higher stereoselectivity

Supports desired anomeric configuration in glycosphingolipids

Evidence from related pivaloyl-protected ceramide studies

Evidence Dimension	Glycosylation Stereoselectivity
Target Compound Data	Contains a pivaloyl group at O-1, which is known to enhance stereoselectivity in glycosylation reactions
Comparator Or Baseline	Acetyl-protected sphingosine: Lower stereoselectivity and yield in comparable glycosylation reactions
Quantified Difference	Pivaloyl group provides a 'remarkable effect' as a stereocontrolling auxiliary, significantly improving the yield and stereoselectivity of the glycosylation step [1]
Conditions	Glycosylation of ceramide derivatives using glycosyl donors

Why This Matters

For researchers synthesizing glycosphingolipids, choosing a building block with a pivaloyl group is critical for achieving high stereoselectivity, which directly impacts the biological activity and purity of the final product.

• [1] Sato, S., et al. (1988). An efficient approach to stereoselective glycosylation of ceramide derivatives: Use of pivaloyl group as a stereocontrolling auxiliary. Tetrahedron Letters, 29(42), 5475-5478. View Source

N-Boc-1-pivaloyl-D-erythro-sphingosine Applications

Multi-Step Synthesis of Complex Glycosphingolipids

In the total synthesis of complex glycosphingolipids (e.g., gangliosides, globosides), N-Boc-1-pivaloyl-D-erythro-sphingosine serves as a key orthogonally protected intermediate. The Boc group can be selectively removed under acidic conditions to reveal the free amine for N-acylation (ceramide formation), while the pivaloyl ester remains stable. Subsequently, the pivaloyl group can be cleaved under basic conditions to expose the primary alcohol for regioselective glycosylation. This sequential deprotection strategy, made possible by the orthogonal protecting groups , minimizes side reactions and maximizes overall yield [1].

Stereoselective Glycosylation of Ceramide Derivatives

For the preparation of biologically active glycosphingolipids, the stereochemistry of the glycosidic linkage is paramount. The pivaloyl group at the O-1 position of N-Boc-1-pivaloyl-D-erythro-sphingosine acts as a stereocontrolling auxiliary, directing the incoming glycosyl donor to the desired stereochemical outcome . This is particularly crucial for synthesizing natural products where a specific anomeric configuration (α or β) is required for biological recognition.

Preparation of Radiolabeled Sphingolipid Precursors

The robust stability and orthogonal protection of N-Boc-1-pivaloyl-D-erythro-sphingosine make it an ideal starting material for synthesizing radiolabeled sphingolipid intermediates. Its stability during storage and handling ensures that the precious radiolabeled material can be used over an extended period without degradation, which is a significant advantage over less stable, unprotected sphingosine.

Application

Selection Property

Validation Focus

Multi-step glycosphingolipid synthesis

Orthogonal Boc/Piv deprotection

Sequential deprotection efficiency

Stereoselective glycosylation

Pivaloyl stereocontrolling auxiliary

Glycosylation stereoselectivity (α/β)

Radiolabeled sphingolipid precursors

Long-term storage stability

Stability of labeled intermediate under storage

• [1] Sato, S., et al. (1988). An efficient approach to stereoselective glycosylation of ceramide derivatives: Use of pivaloyl group as a stereocontrolling auxiliary. Tetrahedron Letters, 29(42), 5475-5478. View Source